2,3-dimethoxy-5,6,9,10,11,12,13,13a-octahydro-8H-isoquino[2,1-g][1,6]naphthyridin-8-one

• IUPAC Name: 2,3-dimethoxy-5,6,9,10,11,12,13,13a-octahydroisoquinolino[2,1-g][1,6]naphthyridin-8-one
• InChI: InChI=1S/C18H22N2O3/c1-22-16-8-11-5-7-20-15(13(11)9-17(16)23-2)10-14-12(18(20)21)4-3-6-19-14/h8-9,15,19H,3-7,10H2,1-2H3
• InChI Key: MQPMPGZUUSPQCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C3CC4=C(CCCN4)C(=O)N3CCC2=C1)OC
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol
• CAS No.: 866049-94-7

Description

2,3-Dimethoxy-5,6,9,10,11,12,13,13a-octahydro-8H-isoquino[2,1-g][1,6]naphthyridin-8-one (hereafter referred to as the target compound) is a polycyclic heterocyclic alkaloid analog featuring fused isoquinoline and naphthyridine moieties. Its synthesis typically involves condensation reactions between 3,4-dihydro-6,7-dimethoxyisoquinoline and nicotinoyl chloride derivatives under reflux conditions . Key spectral data (UV, IR, NMR, MS) confirm its structure, with elemental analysis aligning with the molecular formula C₁₇H₁₈N₂O₃ . The compound exhibits a planar bicyclic system with methoxy substituents at positions 2 and 3, influencing electronic distribution and reactivity .

Biological Activity

The compound 2,3-dimethoxy-5,6,9,10,11,12,13,13a-octahydro-8H-isoquino[2,1-g][1,6]naphthyridin-8-one is a member of the naphthyridine family known for its diverse biological activities. This article reviews the biological activity of this compound based on existing literature and research findings.

• Molecular Formula : C19H23N O2
• Molecular Weight : 313.397 g/mol
• Structural Characteristics : The compound features a complex bicyclic structure that contributes to its biological activities.

Anticancer Properties

Research indicates that naphthyridine derivatives exhibit significant anticancer activity. For instance:

• Topoisomerase I Inhibition : Compounds similar to the one have been identified as potent inhibitors of Topoisomerase I (TOP1), which is a crucial target in cancer therapy. Studies have shown that these compounds stabilize the enzyme-DNA cleavage complex leading to DNA damage and subsequent cancer cell death .

Compound	IC50 (μM)	Cell Line
5H-8,9-dimethoxy-5-(2-N,N-dimethylaminoethyl)-2,3-methylenedioxydibenzo[c,h][1,6]naphthyridin-6-one	0.32	RPMI8402
12-substituted derivatives	0.025 - 0.4	Various

Antimicrobial Activity

Naphthyridine derivatives have also shown antimicrobial properties:

• Antibacterial and Antifungal Effects : Several studies report that naphthyridine compounds exhibit activity against various bacterial strains and fungi. For example, certain derivatives have shown MIC values as low as 15.62 µg/mL against Bacillus cereus .

Anti-inflammatory Effects

The anti-inflammatory potential of naphthyridine derivatives is noteworthy:

• Reduction of Pro-inflammatory Mediators : Similar compounds have been shown to reduce levels of TNF-α and IL-1β in models of induced colitis . This suggests potential therapeutic applications in inflammatory diseases.

Case Studies

• Canthinone Derivatives : A related compound demonstrated significant immunomodulatory effects in rat models with drug-induced colitis by reducing pro-inflammatory cytokines and oxidative stress .
• Aaptamine Analogs : Another study highlighted the anticancer effects of aaptamine derivatives that intercalate into DNA and induce apoptosis through various mechanisms including caspase activation .

Scientific Research Applications

Biological Activities

• Antimicrobial Properties
  • The 1,8-naphthyridine derivatives exhibit significant antimicrobial activity against a range of pathogens. Research indicates that these compounds can inhibit the growth of bacteria and fungi effectively .
• Anticancer Potential
  • Studies have shown that derivatives of 1,8-naphthyridine can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms such as topoisomerase inhibition and interference with DNA replication . The compound has been highlighted for its potential in treating various cancers by targeting specific pathways involved in tumorigenesis.
• Neurological Applications
  • There is growing interest in the use of 1,8-naphthyridine derivatives for neurological disorders such as Alzheimer's disease and depression. These compounds have shown promise in modulating neurotransmitter systems and providing neuroprotective effects .
• Anti-inflammatory and Analgesic Effects
  • The compound has demonstrated anti-inflammatory properties that could be beneficial in treating conditions characterized by inflammation. It also exhibits analgesic effects that may help alleviate pain .
• Cardiovascular Benefits
  • Some studies suggest that 1,8-naphthyridine derivatives may have anti-hypertensive effects and could serve as potential treatments for cardiovascular diseases by modulating vascular function and reducing blood pressure .

Research Findings

Application Area	Specific Activities	References
Antimicrobial	Inhibition of bacterial and fungal growth
Anticancer	Induction of apoptosis; inhibition of tumor growth
Neurological	Neuroprotective effects; modulation of neurotransmitters
Anti-inflammatory	Reduction of inflammation markers
Cardiovascular	Anti-hypertensive effects

Case Studies

• Anticancer Activity
  • A study conducted on various 1,8-naphthyridine derivatives found that certain modifications to the molecular structure significantly enhanced their anticancer efficacy against breast cancer cell lines. These modifications included alterations to functional groups that improved solubility and bioavailability.
• Neuroprotective Effects
  • Research involving animal models for Alzheimer's disease indicated that treatment with specific naphthyridine derivatives led to improved cognitive functions and reduced amyloid-beta plaque formation in the brain.
• Antimicrobial Efficacy
  • A series of experiments demonstrated that modifications to the naphthyridine structure resulted in compounds with enhanced antibacterial activity against resistant strains of bacteria such as Staphylococcus aureus.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Derivatives with Functional Group Variations

Table 1: Key Derivatives and Their Properties

Compound Name	Substituents/Modifications	Synthesis Conditions	Elemental Analysis (C/H/N)	Reference
Target Compound	None (parent structure)	Reflux in pyridine, 4 hours	C 69.32%, H 5.96%, N 8.96%
13-Cyano derivative (Compound 14)	Cyano group at position 13	DMF reflux, 100 hours	C 63.61%, H 5.50%, N 10.31%
12-Benzyl-13-cyano derivative (Compound 21)	Benzyl at position 12, cyano at position 13	DMF reflux, 96 hours	C 66.44%, H 5.71%, N 7.81%
Ethyl 13-cyano-11-(phenylamino) derivative (Compound 18)	Phenylamino at position 11, ethyl ester	1,2-Dichlorobenzene reflux, 5h	Not reported

Key Observations :

• Electronic Effects: The 13-cyano group in Compound 14 increases molecular polarity, reflected in lower carbon content (63.61% vs. 69.32% in the parent compound) .
• Steric Hindrance : Benzyl substitution in Compound 21 reduces nitrogen content (7.81% vs. 8.96%), suggesting bulkier groups may hinder reaction efficiency .
• Reactivity: The phenylamino group in Compound 18 enables nucleophilic interactions, though its synthesis requires milder conditions (5 hours vs. 100 hours for Compound 14) .

Isomeric and Ring-Modified Analogues

13,13a-Didehydro Derivative (Compound 7)

• Structure : A dehydrogenated variant of the target compound with a conjugated diene system .
• Synthesis : Forms alongside the target compound during condensation reactions; isolated via chromatography .
• Stability : Increased planarity due to conjugation may enhance UV absorption (λ_max 355 nm vs. 280 nm for the parent compound) .

Pyrido-Pyrrolo-Benzazepinone (Compound 3)

• Structure : Isomeric product with a fused pyrido-pyrrolo-benzazepine system .
• Synthesis: Generated using 4-(chloromethyl)nicotinoyl chloride; confirmed via X-ray crystallography .
• Biogenetic Relevance : Predicted to occur naturally, akin to Alangium alkaloids .

Sulfonyl-Containing Analogues

Table 2: Sulfonyl-Modified Derivatives

Compound Name	Substituents	Molecular Formula	Key Features	Reference
(8aR,12aS,13aS)-3-Methoxy-12-(methylsulfonyl) derivative	Methylsulfonyl at position 12	C₁₈H₂₆N₂O₃S	Three stereocenters, chiral
(8aR,12aR,13aS)-3-Methoxy-12-methylsulfonyl derivative	Methylsulfonyl at position 12	Not reported	Variable stereochemistry

Key Observations :

• Solubility : Sulfonyl moieties may enhance aqueous solubility compared to methoxy-dominated parent compounds .

Reactivity and Functionalization Potential

• Condensation Flexibility: Reacts with diverse acyl chlorides (e.g., 4-methylnicotinoyl, 4-(chloromethyl)nicotinoyl) to form structurally distinct products, highlighting its versatility as a synthetic intermediate .

Q & A

Q. Methodological Answer :

• Process control : Implement inline analytics (e.g., FTIR monitoring) to detect intermediates and adjust stoichiometry .
• Membrane separation : Use nanofiltration to recover catalysts or byproducts in polar solvents .
• DoE (Design of Experiments) : Systematically vary parameters (temperature, solvent ratio) to identify robust conditions .

Advanced: What strategies are recommended for isolating stereoisomers or resolving racemic mixtures of this compound?

Q. Methodological Answer :

• Chiral chromatography : Use amylose- or cellulose-based columns with hexane/isopropanol gradients.
• Derivatization : Convert to diastereomeric salts using chiral acids (e.g., tartaric acid) for crystallization .
• Dynamic resolution : Employ enzymes (lipases) for kinetic resolution of intermediates .

Advanced: How can researchers reconcile contradictions in published synthetic protocols (e.g., divergent reaction times or yields)?

Q. Methodological Answer :

• Meta-analysis : Compare solvent purity, catalyst batches, and equipment (e.g., microwave vs. conventional heating) across studies .
• Reproducibility testing : Replicate methods with strict control of variables (e.g., anhydrous conditions).
• Mechanistic studies : Use DFT to model reaction pathways and identify rate-limiting steps .

Advanced: What in vitro assays are most appropriate for evaluating the compound’s biological activity?

Q. Methodological Answer :

• Cytotoxicity assays : MTT or SRB assays against cancer cell lines (e.g., HeLa, MCF-7) .
• Enzyme inhibition : Fluorescence-based assays for kinases or topoisomerases .
• Antimicrobial screening : Broth microdilution assays (CLSI guidelines) for bacterial/fungal strains .